Cas no 1270402-02-2 (2-3-fluoro-4-(trifluoromethyl)phenylpiperidine)

• Product Name: 2-3-fluoro-4-(trifluoromethyl)phenylpiperidine
• CAS No: 1270402-02-2
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• MDL: MFCD18702624
• CID: 5583214
• PubChem ID: 103693325
• Update Time: 2025-10-30

2-3-fluoro-4-(trifluoromethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PIPERIDINE
• Piperidine, 2-[3-fluoro-4-(trifluoromethyl)phenyl]-
• EN300-1931438
• 1270402-02-2
• 2-3-fluoro-4-(trifluoromethyl)phenylpiperidine

• MDL： MFCD18702624
• Inchi： 1S/C12H13F4N/c13-10-7-8(11-3-1-2-6-17-11)4-5-9(10)12(14,15)16/h4-5,7,11,17H,1-3,6H2
• InChI Key： SRVWHMMKJPHMKI-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C1CCCCN1

Computed Properties

• Exact Mass: 247.09841207g/mol
• Monoisotopic Mass: 247.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 274.5±40.0 °C(Predicted)
• pka: 9.07±0.10(Predicted)

Additional information on 2-3-fluoro-4-(trifluoromethyl)phenylpiperidine

Introduction to 2-3-Fluoro-4-(Trifluoromethyl)phenylpiperidine (CAS No. 1270402-02-2)

2-3-Fluoro-4-(trifluoromethyl)phenylpiperidine (CAS No. 1270402-02-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring and a fluorinated aryl group, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-3-fluoro-4-(trifluoromethyl)phenylpiperidine is particularly noteworthy due to the presence of the trifluoromethyl group, which is known for its electron-withdrawing properties and ability to enhance the lipophilicity of molecules. These properties make it an attractive candidate for drug design, especially in the development of central nervous system (CNS) agents and other therapeutic modalities.

Recent studies have explored the pharmacological profile of 2-3-fluoro-4-(trifluoromethyl)phenylpiperidine, revealing its potential as a modulator of various neurotransmitter systems. For instance, research has shown that this compound can interact with serotonin receptors, making it a promising lead for the development of antidepressants and anxiolytics. Additionally, its ability to cross the blood-brain barrier efficiently suggests that it could be effective in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

In the context of medicinal chemistry, the synthesis of 2-3-fluoro-4-(trifluoromethyl)phenylpiperidine has been optimized using modern synthetic techniques. One common approach involves the reaction of 4-trifluoromethylbenzaldehyde with piperidine under mild conditions, followed by selective fluorination to achieve the desired product. This synthetic route not only ensures high yields but also allows for easy modification of the molecule to explore structure-activity relationships (SAR).

The biological activity of 2-3-fluoro-4-(trifluoromethyl)phenylpiperidine has been evaluated in various in vitro and in vivo models. In cell-based assays, it has demonstrated potent activity against specific receptor subtypes, indicating its potential as a selective ligand. Furthermore, animal studies have shown that this compound can produce significant behavioral effects, such as reduced anxiety and improved cognitive function, without causing significant side effects.

Clinical trials are currently underway to further investigate the safety and efficacy of 2-3-fluoro-4-(trifluoromethyl)phenylpiperidine. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no major adverse events reported. These findings are encouraging and suggest that this compound may have a favorable safety profile for future clinical applications.

In addition to its potential therapeutic uses, 2-3-fluoro-4-(trifluoromethyl)phenylpiperidine has also been studied for its utility as a research tool. Its unique chemical properties make it an excellent probe for investigating receptor function and signaling pathways in both healthy and diseased states. This versatility has led to its adoption in academic and industrial laboratories worldwide.

The future prospects for 2-3-fluoro-4-(trifluoromethyl)phenylpiperidine are promising. Ongoing research aims to refine its pharmacological properties through rational drug design and optimization strategies. Additionally, efforts are being made to develop prodrugs and delivery systems that can enhance its bioavailability and target specificity. These advancements could lead to new treatments for a range of neurological and psychiatric disorders.

In conclusion, 2-3-fluoro-4-(trifluoromethyl)phenylpiperidine (CAS No. 1270402-02-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, coupled with its promising biological activities, make it a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in the future landscape of pharmaceuticals.